Cas no 952958-79-1 (1-(2-Bromo-4-methylphenyl)-1H-pyrrole-2-carboxylic acid)

1-(2-Bromo-4-methylphenyl)-1H-pyrrole-2-carboxylic acid is a brominated pyrrole-carboxylic acid derivative with a substituted phenyl group, offering versatility in synthetic organic chemistry. Its structure features a reactive bromine atom at the ortho position and a methyl group at the para position of the phenyl ring, enhancing its utility in cross-coupling reactions such as Suzuki or Buchwald-Hartwig amination. The carboxylic acid functionality allows for further derivatization, making it a valuable intermediate in pharmaceutical and agrochemical research. Its well-defined molecular architecture ensures consistent reactivity, facilitating the synthesis of complex heterocyclic compounds. The compound is typically handled under standard laboratory conditions, with stability suitable for diverse synthetic applications.
1-(2-Bromo-4-methylphenyl)-1H-pyrrole-2-carboxylic acid structure
952958-79-1 structure
Product Name:1-(2-Bromo-4-methylphenyl)-1H-pyrrole-2-carboxylic acid
CAS No:952958-79-1
MF:C12H10BrNO2
MW:280.117302417755
CID:5693261
PubChem ID:17390089
Update Time:2025-06-11

1-(2-Bromo-4-methylphenyl)-1H-pyrrole-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • KACJVVNACGWDCR-UHFFFAOYSA-N
    • 1H-Pyrrole-2-carboxylic acid, 1-(2-bromo-4-methylphenyl)-
    • 1-(2-Bromo-4-methylphenyl)-1H-pyrrole-2-carboxylic Acid
    • STK894608
    • BBL021891
    • 952958-79-1
    • AKOS005143608
    • 1-(2-bromo-4-methylphenyl)pyrrole-2-carboxylic acid
    • 1-(2-Bromo-4-methylphenyl)-1H-pyrrole-2-carboxylic acid
    • Inchi: 1S/C12H10BrNO2/c1-8-4-5-10(9(13)7-8)14-6-2-3-11(14)12(15)16/h2-7H,1H3,(H,15,16)
    • InChI Key: KACJVVNACGWDCR-UHFFFAOYSA-N
    • SMILES: BrC1C=C(C)C=CC=1N1C=CC=C1C(=O)O

Computed Properties

  • Exact Mass: 278.98949g/mol
  • Monoisotopic Mass: 278.98949g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 272
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.2
  • Topological Polar Surface Area: 42.2Ų

1-(2-Bromo-4-methylphenyl)-1H-pyrrole-2-carboxylic acid Security Information

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Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
B816593-100mg
1-(2-Bromo-4-methylphenyl)-1H-pyrrole-2-carboxylic Acid
952958-79-1
100mg
$ 70.00 2022-06-06
TRC
B816593-500mg
1-(2-Bromo-4-methylphenyl)-1H-pyrrole-2-carboxylic Acid
952958-79-1
500mg
$ 230.00 2022-06-06
TRC
B816593-1g
1-(2-Bromo-4-methylphenyl)-1H-pyrrole-2-carboxylic Acid
952958-79-1
1g
$ 340.00 2022-06-06
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1628531-1g
1-(2-Bromo-4-methylphenyl)-1H-pyrrole-2-carboxylic acid
952958-79-1 98%
1g
¥1891.00 2024-04-24

1-(2-Bromo-4-methylphenyl)-1H-pyrrole-2-carboxylic acid Related Literature

Additional information on 1-(2-Bromo-4-methylphenyl)-1H-pyrrole-2-carboxylic acid

Introduction to 1-(2-Bromo-4-methylphenyl)-1H-pyrrole-2-carboxylic Acid (CAS No. 952958-79-1)

1-(2-Bromo-4-methylphenyl)-1H-pyrrole-2-carboxylic acid (CAS No. 952958-79-1) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrrole derivatives, which are known for their diverse biological activities and potential therapeutic applications. The unique structural features of 1-(2-Bromo-4-methylphenyl)-1H-pyrrole-2-carboxylic acid make it an intriguing candidate for various drug discovery and development initiatives.

The molecular structure of 1-(2-Bromo-4-methylphenyl)-1H-pyrrole-2-carboxylic acid consists of a pyrrole ring substituted with a 2-bromo-4-methylphenyl group and a carboxylic acid moiety. The presence of the bromine atom and the methyl group imparts specific electronic and steric properties to the molecule, which can influence its reactivity and biological activity. These structural characteristics have been extensively studied to understand their impact on the compound's pharmacological profile.

Recent research has highlighted the potential of 1-(2-Bromo-4-methylphenyl)-1H-pyrrole-2-carboxylic acid in various therapeutic areas. For instance, studies have shown that this compound exhibits significant anti-inflammatory properties, making it a promising candidate for the treatment of inflammatory diseases such as arthritis and asthma. The anti-inflammatory effects are attributed to its ability to modulate key signaling pathways involved in inflammation, such as the NF-κB pathway.

In addition to its anti-inflammatory properties, 1-(2-Bromo-4-methylphenyl)-1H-pyrrole-2-carboxylic acid has also been investigated for its potential as an anticancer agent. Preclinical studies have demonstrated that this compound can inhibit the growth of various cancer cell lines by inducing apoptosis and disrupting cell cycle progression. The mechanism of action involves the modulation of multiple cellular targets, including kinases and transcription factors, which are crucial for cancer cell survival and proliferation.

The pharmacokinetic properties of 1-(2-Bromo-4-methylphenyl)-1H-pyrrole-2-carboxylic acid have also been studied to evaluate its suitability as a therapeutic agent. Research has shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties, which are essential for effective drug delivery and bioavailability. These findings suggest that 1-(2-Bromo-4-methylphenyl)-1H-pyrrole-2-carboxylic acid could be developed into a viable drug candidate for further clinical evaluation.

The synthetic accessibility of 1-(2-Bromo-4-methylphenyl)-1H-pyrrole-2-carboxylic acid is another important aspect that contributes to its potential as a drug candidate. Various synthetic routes have been developed to produce this compound efficiently and cost-effectively. These synthetic methods typically involve multistep reactions, including bromination, coupling, and cyclization steps, which can be optimized to achieve high yields and purity levels.

In conclusion, 1-(2-Bromo-4-methylphenyl)-1H-pyrrole-2-carboxylic acid (CAS No. 952958-79-1) is a promising organic compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features, combined with its diverse biological activities and favorable pharmacokinetic properties, make it an attractive candidate for further investigation and development as a therapeutic agent. Ongoing research is expected to uncover additional insights into the mechanisms of action and therapeutic potential of this compound, paving the way for its eventual use in clinical settings.

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